Cas no 1207026-72-9 (N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide)

• Product Name: N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide
• CAS No: 1207026-72-9
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 5392160
• Update Time: 2025-07-17

N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethyl-6-methylphenyl)-2-(7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]quinazolin-2-yl)acetamide
• N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide

• Inchi： 1S/C21H21N5O2/c1-4-15-9-5-7-13(2)18(15)23-17(27)11-26-21(28)25-12-22-19-14(3)8-6-10-16(19)20(25)24-26/h5-10,12H,4,11H2,1-3H3,(H,23,27)
• InChI Key： OEZRUGOBIXJGAJ-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1CC)(=O)CN1C(=O)N2C(=N1)C1=C(N=C2)C(C)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide

N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide (CAS No. 1207026-72-9): A Comprehensive Overview

N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide (CAS No. 1207026-72-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoloquinazolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and antiviral properties.

The structure of N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide is characterized by a central triazoloquinazoline core linked to an acetamide moiety and a substituted phenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The molecular formula is C₁₈H₁₈N₄O₂, and the molecular weight is 330.36 g/mol.

Recent research studies have highlighted the potential of N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide has shown significant anti-cancer activity. Research conducted at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase. These findings suggest that N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-y}acetamide could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-o xo - 8 H , 9 H - [ 1 , 5 ] diazocino [ 5 , 4 - b ] indol - 9 - yl } acetamide have also been extensively studied. It has been reported to have good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for its potential use in clinical settings.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the interactions between N-(2-Ethyl - 6-Me th yl phen yl ) - 8 H , 9 H - [ 1 , 5 ] diazocino [ 5 , 4 - b ] indol - 9 - yl } acetamide and its biological targets at the molecular level. Molecular docking studies have revealed that this compound binds to specific protein targets involved in inflammation and cancer with high affinity and selectivity. This information can guide the rational design of more potent and selective derivatives for therapeutic applications.

The synthesis of N-(2-Ethyl - 6-Me th yl phen yl ) - 8 H , 9 H - [ 1 , 5 ] diazocino [ 5 , 4 - b ] indol - 9 - yl } acetamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. A typical synthetic route starts with the formation of the triazoloquinazoline core through a series of condensation reactions followed by functional group modifications to introduce the desired substituents. Recent improvements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In conclusion, N-(2-Ethyl - 6-Me th yl phen yl ) - {7-Me th yl - 8 H , [1 , ] diazocino [ , ] indol } acetamide (CAS No. ) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases and cancer make it an attractive target for drug development. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in clinical trials.